(1-Isopropyl-1H-benzimidazol-2-yl)methanol

• IUPAC Name: (1-propan-2-ylbenzimidazol-2-yl)methanol
• InChI: InChI=1S/C11H14N2O/c1-8(2)13-10-6-4-3-5-9(10)12-11(13)7-14/h3-6,8,14H,7H2,1-2H3
• InChI Key: IJXQWUGHKOHMKR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=CC=CC=C2N=C1CO
• Molecular Formula: C11H14N2O
• DSSTOX Substance ID: DTXSID60353842
• Molecular Weight: 190.24 g/mol
• CAS RN: 305347-19-7

Description

“(1-Isopropyl-1H-benzimidazol-2-yl)methanol” is a chemical compound with the molecular formula C11H14N2O. It is a heterocyclic organic compound. The compound is used in the preparation of 2-(chloromethyl)-1-(methylsulfonyl)benzimidazole via methanesulfonylation.

Synthesis Analysis

The synthesis of “(1-Isopropyl-1H-benzimidazol-2-yl)methanol” involves the condensation of O-phenylenediamine with different carboxylic acid derivatives. It has also been used in the synthesis of 1H-benzimidazol-2-ylmethyl diethyl phosphate.

Molecular Structure Analysis

The molecular structure of “(1-Isopropyl-1H-benzimidazol-2-yl)methanol” is characterized by the presence of a benzimidazole ring, an isopropyl group, and a methanol group. The molecular weight of the compound is 190.24.

Physical And Chemical Properties Analysis

“(1-Isopropyl-1H-benzimidazol-2-yl)methanol” is a solid compound. It has a molecular weight of 190.24. The compound has a boiling point of 352.2ºC at 760 mmHg and a flash point of 166.8ºC. Its density is 1.16g/cm³.

Scientific Research Applications

Benzimidazole derivatives have a wide range of applications in various fields:

• Fungicides : Benzimidazole fungicides are highly effective, low-toxicity, systemic broad-spectrum fungicides developed in the 1960s and 1970s. They are widely used in agriculture to prevent and control various plant diseases caused by fungi.
• Medicine : Benzimidazole derivatives have various applications in medicine, including anticancer, antibacterial, and antiparasitic effects. They have led to intensive research in the field for the discovery of new biologically active structures.
• Materials Chemistry : Benzimidazole derivatives have applications in materials chemistry.
• Electronics : They are also used in electronics.
• Dyes and Pigments : Benzimidazole derivatives are used in the production of dyes and pigments.
• Technology : They have applications in various technological fields.

• Synthesis of Other Compounds : Imidazole derivatives are key components to functional molecules that are used in a variety of everyday applications. They play a crucial role in the regiocontrolled synthesis of substituted imidazoles.

• Pharmaceuticals : Imidazole is the basic core of some natural products such as histidine, purine, histamine and DNA based structures. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

• Antimicrobial Agents : Benzimidazole derivatives are present in many of the bioactive compounds and possess diverse biological and clinical applications. They are vital pharmacophores and privileged sub-structures in the chemistry of medicine.

• Synthesis of Other Compounds : Imidazole derivatives are key components to functional molecules that are used in a variety of everyday applications. They play a crucial role in the regiocontrolled synthesis of substituted imidazoles.

• Pharmaceuticals : Imidazole is the basic core of some natural products such as histidine, purine, histamine and DNA based structures. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

• Antimicrobial Agents : Benzimidazole derivatives are present in many of the bioactive compounds and possess diverse biological and clinical applications. They are vital pharmacophores and privileged sub-structures in the chemistry of medicine.

Safety And Hazards

The safety and hazards associated with the handling and use of “(1-Isopropyl-1H-benzimidazol-2-yl)methanol” are not well-documented in the literature. It is recommended to follow standard laboratory safety procedures when handling this compound.